3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-[3-(tert-butylsulfamoyl)phenyl]-2-methylbenzoic acid
• InChI: InChI=1S/C18H21NO4S/c1-12-15(9-6-10-16(12)17(20)21)13-7-5-8-14(11-13)24(22,23)19-18(2,3)4/h5-11,19H,1-4H3,(H,20,21)
• InChI Key: TVQRCUITKJVXLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, is a chemical compound that is used in a variety of scientific research applications. It is a white, odorless, crystalline solid that is soluble in alcohol, ether, and chloroform. It is a derivative of benzoic acid and is used in the synthesis of other compounds.

Scientific Research Applications

3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, is used in a variety of scientific research applications. It is used as a synthetic intermediate in the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals and in the production of dyes, pigments, and other organic compounds. In addition, it is used in the synthesis of compounds used in the study of cell biology, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of 3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, is not well understood. It is believed that it acts as a catalyst in the synthesis of other compounds. It is also thought to be involved in the regulation of certain biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, are not well understood. It is believed to be involved in the regulation of certain biochemical and physiological processes. However, further research is needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, in laboratory experiments include its high purity and its ability to be used as a synthetic intermediate in the synthesis of other compounds. The main limitation of this compound is its limited availability, as it is not widely available in the market.

Future Directions

The future directions for 3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, include further research into its biochemical and physiological effects, its mechanism of action, and its potential applications in the pharmaceutical and medical industries. Additionally, further research could be done to improve the synthesis method, to increase the availability of the compound, and to explore its potential uses in other industries.

Synthesis Methods

3-(3-t-Butylsulfamoylphenyl)-2-methylbenzoic acid, 95%, is synthesized through a simple reaction of 3-t-butylsulfamoylphenol with methylbenzoic acid in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol or methanol and is heated at a temperature of 80-90°C for a few hours. The reaction produces the desired compound in a yield of 95%.